molecular formula C8H15N3S2 B8813891 5-(Hexylthio)-1,3,4-thiadiazol-2-amine CAS No. 61516-63-0

5-(Hexylthio)-1,3,4-thiadiazol-2-amine

Cat. No.: B8813891
CAS No.: 61516-63-0
M. Wt: 217.4 g/mol
InChI Key: NSOOBCMKNXDQHP-UHFFFAOYSA-N
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Description

5-(Hexylthio)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C8H15N3S2 and its molecular weight is 217.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61516-63-0

Molecular Formula

C8H15N3S2

Molecular Weight

217.4 g/mol

IUPAC Name

5-hexylsulfanyl-1,3,4-thiadiazol-2-amine

InChI

InChI=1S/C8H15N3S2/c1-2-3-4-5-6-12-8-11-10-7(9)13-8/h2-6H2,1H3,(H2,9,10)

InChI Key

NSOOBCMKNXDQHP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCSC1=NN=C(S1)N

solubility

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Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In 190 ml of ethanol and 240 ml of water, 81.5 g of 2-amino-5-mercapto-1,3,4-thiadiazole and 26.9 g of sodium hydroxide were added. To this solution, 99 g of 1-bromohexane was added and the resulting mixture was warmed to 60°~70° C. and stirred for 2 hours. After cooling, water was added to the reaction mixture, and the resulting solution was filtered. The residue was washed with water and dried under reduced pressure. The dried residue was recrystallized from an ethanol/hexane mixture, and thus 100.5 g of 2-amino-5-hexylthio-1,3,4-thiadiazole was obtained. m.p. 113°~115° C. Yield 77%.
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Synthesis routes and methods III

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To 190 ml of ethanol and 240 ml of water, 81.5 g of 2-amino-5-mercapto-1,3,4-thiadiazole and 26.9 g of sodium hydroxide were added. To this mixture 99.0 g of 1-bromohexane was added and the resulting mixture was stirred at 60°-70° C. for 2 hours. After cooling, water was added to the mixture and the mixture was filtered. The residue was washed with water, dried under reduced pressure, and recrystallized from an ethanol/hexane mixture. Thus 100.5 g of 2-amino-5-hexylthio-1,3,4-thiadiazole was obtained. m.p. 113°-115° C. Yield 77%.
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